AC-IETD-CHO
AC-IETD-CHO
Brand Name:
Vulcanchem
CAS No.:
191338-86-0
VCID:
VC0069213
InChI:
InChI=1S/C21H34N4O10/c1-5-10(2)17(22-12(4)28)20(34)24-14(6-7-15(29)30)19(33)25-18(11(3)27)21(35)23-13(9-26)8-16(31)32/h9-11,13-14,17-18,27H,5-8H2,1-4H3,(H,22,28)(H,23,35)(H,24,34)(H,25,33)(H,29,30)(H,31,32)/t10-,11+,13-,14-,17-,18-/m0/s1
SMILES:
CCC(C)C(C(=O)NC(CCC(=O)O)C(=O)NC(C(C)O)C(=O)NC(CC(=O)O)C=O)NC(=O)C
Molecular Formula:
C21H34N4O10
Molecular Weight:
502.5 g/mol
AC-IETD-CHO
CAS No.: 191338-86-0
Main Products
VCID: VC0069213
Molecular Formula: C21H34N4O10
Molecular Weight: 502.5 g/mol
CAS No. | 191338-86-0 |
---|---|
Product Name | AC-IETD-CHO |
Molecular Formula | C21H34N4O10 |
Molecular Weight | 502.5 g/mol |
IUPAC Name | (4S)-4-[[(2S,3S)-2-acetamido-3-methylpentanoyl]amino]-5-[[(2S,3R)-1-[[(2S)-1-carboxy-3-oxopropan-2-yl]amino]-3-hydroxy-1-oxobutan-2-yl]amino]-5-oxopentanoic acid |
Standard InChI | InChI=1S/C21H34N4O10/c1-5-10(2)17(22-12(4)28)20(34)24-14(6-7-15(29)30)19(33)25-18(11(3)27)21(35)23-13(9-26)8-16(31)32/h9-11,13-14,17-18,27H,5-8H2,1-4H3,(H,22,28)(H,23,35)(H,24,34)(H,25,33)(H,29,30)(H,31,32)/t10-,11+,13-,14-,17-,18-/m0/s1 |
Standard InChIKey | AXTKTZHLZLOIIO-PBEPODTISA-N |
Isomeric SMILES | CC[C@H](C)[C@@H](C(=O)N[C@@H](CCC(=O)O)C(=O)N[C@@H]([C@@H](C)O)C(=O)N[C@@H](CC(=O)O)C=O)NC(=O)C |
SMILES | CCC(C)C(C(=O)NC(CCC(=O)O)C(=O)NC(C(C)O)C(=O)NC(CC(=O)O)C=O)NC(=O)C |
Canonical SMILES | CCC(C)C(C(=O)NC(CCC(=O)O)C(=O)NC(C(C)O)C(=O)NC(CC(=O)O)C=O)NC(=O)C |
Sequence | IETD |
Synonyms | Ac-IETD-aldehyde acetyl-Ile-Glu-Thr-Asp-aldehyde acetyl-isoleucyl-glutamyl-threonyl-aspartyl-aldehyde |
PubChem Compound | 11466200 |
Last Modified | Nov 11 2021 |
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